3,4-dichloro-N-cycloheptylbenzamide

• Molecular Formula: C14H17Cl2NO
• Molecular Weight: 286.2g/mol
• IUPAC Name: 3,4-dichloro-N-cycloheptylbenzamide
• InChI: InChI=1S/C14H17Cl2NO/c15-12-8-7-10(9-13(12)16)14(18)17-11-5-3-1-2-4-6-11/h7-9,11H,1-6H2,(H,17,18)
• InChI Key: HFQYRNYZZSAHQU-UHFFFAOYSA-N
• SMILES: C1CCCC(CC1)NC(=O)C2=CC(=C(C=C2)Cl)Cl

Description

3,4-Dichloro-N-cycloheptylbenzamide is a chemical compound of significant interest in medicinal chemistry and pharmacological research, particularly in the study of opioid receptor systems. It features a benzamide core structure substituted with chlorine atoms at the 3 and 4 positions and a cycloheptyl group attached to the amide nitrogen. This structure is an analog of other well-researched benzamide compounds that have been explored as potent kappa opioid receptor (KOR) ligands . For instance, structural analogs like CERC-501 (LY2456302), which share the 3,4-dichlorobenzamide motif, have been developed as KOR antagonists with potential for treating conditions such as major depressive disorder and substance abuse . Another closely related compound, AH-7921, is a synthetic opioid with a similar 3,4-dichloro-N-(cyclohexylmethyl)benzamide structure . Researchers value these benzamide derivatives for their ability to be fine-tuned by modifying the amine substituent, which can dramatically alter receptor affinity, selectivity, and functional activity (agonist vs. antagonist) . The cycloheptyl ring in this specific compound presents a distinct conformational profile compared to the cyclohexyl or cyclopentylmethyl groups found in other analogs , offering researchers a valuable tool to investigate structure-activity relationships (SAR) and optimize pharmacokinetic properties. The primary research applications for this compound include investigation as a potential lead candidate for central nervous system (CNS) disorders , use in receptor binding assays to determine affinity and selectivity profiles, and serving as a key intermediate in the synthesis of more complex molecules for probing neuropharmacology. This product is strictly for research use only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Structural and Pharmacological Profiles

The table below summarizes key structural and pharmacological differences among 3,4-dichloro-N-cycloheptylbenzamide and its analogs:

Compound	Substituents	μ-Opioid Receptor Affinity	Analgesic Potency (vs. Morphine)	Legal Status
AH-7921	Cyclohexylmethyl group with dimethylamino	High (Ki = 8.2 nM)	~0.8× morphine	Schedule I (UN 1961)
U-47700	Cyclohexyl group with dimethylamino and N-methyl	Moderate (Ki = 11.6 nM)	7.5× morphine	Schedule I (UN 1961)
U-49900	Cyclohexyl group with diethylamino and N-methyl	Not fully characterized	Preclinical data lacking	Controlled in Sweden
3,4-Dichloro-N-cycloheptylbenzamide	Cycloheptyl group (exact substituents unspecified)	Unknown	Unknown	Not scheduled (as of 2025)

Key Findings from Comparative Studies

Substitution of dimethylamino (AH-7921) with diethylamino (U-49900) may reduce receptor binding efficiency, though this requires further validation .

Analgesic Potency :

• U-47700 demonstrates significantly higher potency than morphine in preclinical models, attributed to its N-methyl and cyclohexylamine modifications .
• AH-7921, despite lower potency than U-47700, was linked to fatal intoxications due to prolonged μ-receptor activation .

Metabolic and Toxicological Profiles :

• AH-7921 undergoes hepatic metabolism via N-demethylation, producing active metabolites that prolong toxicity .
• U-47700’s trans-isomer (marketed form) shows greater stability and bioavailability compared to its cis counterpart .

Legal and Regulatory Status :

• AH-7921 and U-47700 were internationally controlled under the UN Single Convention on Narcotic Drugs in 2015 and 2017, respectively .
• U-49900 remains less regulated but has been monitored under national frameworks (e.g., Sweden’s Narcotics Act) .

Implications of Structural Modifications

• Cycloalkyl Group Size : Cyclohexyl vs. cycloheptyl substituents may alter steric hindrance, affecting receptor binding kinetics. Larger rings (e.g., cycloheptyl) could reduce affinity due to conformational strain .
• Amino Substituents: Dimethylamino groups enhance lipophilicity and blood-brain barrier penetration, whereas bulkier groups (e.g., diethylamino) may impede absorption .
• N-Methylation : Addition of an N-methyl group (as in U-47700) increases metabolic stability and potency by slowing enzymatic degradation .